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Compound of Interest

Compound Name: 6-Bromo-4-methyl-1H-indole

Cat. No.: B1343686 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 6-Bromo-4-methyl-1H-
indole (CAS No. 885520-51-4). The information herein is compiled from available safety data

sheets and scientific literature for this compound and structurally similar chemicals. It is

intended to inform researchers, scientists, and drug development professionals on the

appropriate precautions to be taken when handling this substance.

Chemical and Physical Properties
6-Bromo-4-methyl-1H-indole is a substituted indole derivative. While comprehensive

experimental data for this specific compound is limited, predicted properties and data from

similar compounds provide valuable insights.

Property Value Source

CAS Number 885520-51-4 [1][2][3]

Molecular Formula C₉H₈BrN [2][3]

Molecular Weight 210.07 g/mol [2][3]

Hazard Identification and GHS Classification
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Although a specific GHS classification for 6-Bromo-4-methyl-1H-indole is not uniformly

available, data from structurally related bromo-indoles suggest that it should be handled as a

hazardous substance. The following classification is based on the hazards associated with

similar compounds.

Pictogram:

alt text

Signal Word:Warning

Potential Hazard Statements:

Based on data for other bromo-indoles, this compound may:

H315: Cause skin irritation.[4]

H319: Cause serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

Precautionary Statements:

The following precautionary statements are recommended based on the potential hazards:
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Category Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[4]

P264
Wash skin thoroughly after

handling.[4]

P271
Use only outdoors or in a well-

ventilated area.[4]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[4]

Response P302 + P352
IF ON SKIN: Wash with plenty

of soap and water.[4]

P304 + P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[4]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[4]

P312

Call a POISON

CENTER/doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get

medical advice/attention.

P337 + P313
If eye irritation persists: Get

medical advice/attention.

P362
Take off contaminated clothing

and wash before reuse.
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Storage P403 + P233

Store in a well-ventilated

place. Keep container tightly

closed.[5]

P405 Store locked up.[5]

Disposal P501

Dispose of contents/container

in accordance with

local/regional/national/internati

onal regulations.[5]

Toxicological Information
Specific toxicological data for 6-Bromo-4-methyl-1H-indole, such as LD50 values, are not

readily available. However, indole and its derivatives can have irritant effects. Studies on indole

itself indicate moderate acute toxicity and a strong irritant effect on the eyes and a moderate

one on the skin.[6] It is reasonable to assume that 6-Bromo-4-methyl-1H-indole may exhibit

similar properties. The toxicological properties of this specific compound have not been fully

investigated.[5]

Experimental Protocols
General Handling Procedure:

A standardized protocol for handling 6-Bromo-4-methyl-1H-indole should be followed to

minimize exposure and ensure safety.

Preparation:

Ensure a well-ventilated area, preferably a chemical fume hood.

Assemble all necessary personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves (e.g., nitrile), and a lab coat.

Have spill containment materials readily available.

Handling:
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Avoid direct contact with the skin and eyes.

Avoid inhalation of dust or fumes.

Weigh and transfer the compound in a fume hood to minimize exposure.

Keep the container tightly closed when not in use.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.

Clean the work area and decontaminate any equipment used.

Properly store or dispose of the compound and any contaminated materials.

First-Aid Measures
In case of exposure, follow these first-aid procedures:

Exposure Route First-Aid Measures

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Get medical attention.[7]

Skin Contact

Immediately wash off with soap and plenty of

water for at least 15 minutes while removing

contaminated clothing and shoes. Get medical

attention if irritation develops.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention

immediately.[7]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[8]
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Fire-Fighting Measures
Aspect Recommendation

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[8]

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon oxides, nitrogen oxides, and

hydrogen bromide gas.[8]

Protective Equipment
Wear self-contained breathing apparatus and

full protective gear.[8]

Accidental Release Measures
Action Procedure

Personal Precautions

Use personal protective equipment. Avoid dust

formation. Avoid breathing vapors, mist, or gas.

Ensure adequate ventilation.[8]

Environmental Precautions Do not let product enter drains.[8]

Containment and Cleaning

Pick up and arrange disposal without creating

dust. Sweep up and shovel. Keep in suitable,

closed containers for disposal.[8]

Storage and Disposal
Aspect Recommendation

Storage
Keep container tightly closed in a dry and well-

ventilated place.[5]

Disposal

Dispose of this material and its container as

hazardous waste. Contact a licensed

professional waste disposal service.[8]

Personal Protective Equipment (PPE)
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Protection Type Specification

Eye/Face Protection
Wear chemical safety goggles or a face shield.

[9]

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile) and

a lab coat.[9]

Respiratory Protection

Use a NIOSH/MSHA-approved respirator if

ventilation is inadequate or for prolonged

exposure.[9]

Visualized Workflow
The following diagram illustrates a general workflow for the safe handling of chemical

compounds like 6-Bromo-4-methyl-1H-indole.
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Caption: General workflow for safe chemical handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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